Cas no 1806059-61-9 (3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806059-61-9
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4870681
• Update Time: 2025-06-28

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-2-4-1-5(3-14)7(10)13-6(4)8(11)12/h1,3,8H,2H2
• InChI Key： UNONRELKJBCOFY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C=O)=C(N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806059-61-9)

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde, with the CAS number 1806059-61-9, is a highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, all attached to a pyridine ring. These functional groups contribute to its diverse reactivity and potential applications in the development of novel therapeutic agents.

The synthesis of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde typically involves multi-step processes, leveraging advanced synthetic methodologies. One common approach involves the bromination of a pyridine derivative followed by the introduction of the difluoromethyl group and subsequent carboxaldehyde formation. The precise control over these reactions is crucial for obtaining the desired product with high purity and yield.

In recent years, the interest in 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde has been driven by its potential as a building block in the synthesis of biologically active molecules. The presence of the bromomethyl group allows for facile derivatization through various coupling reactions, making it an attractive intermediate in drug discovery programs. Additionally, the chloro and difluoromethyl substituents can modulate the physicochemical properties and biological activity of the resulting compounds.

Research into the biological activity of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde has shown promising results. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This makes it a valuable tool for probing biological pathways and developing targeted therapies.

The structural diversity of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde also lends itself to combinatorial chemistry approaches. By varying the substituents on the pyridine ring or introducing additional functional groups, researchers can generate libraries of compounds with diverse biological profiles. High-throughput screening techniques can then be employed to identify lead compounds with desired activities against specific targets.

In addition to its role in drug discovery, 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde has found applications in other areas of chemical research. Its unique electronic properties make it suitable for use in materials science, particularly in the development of functional materials with tailored optical and electronic properties. For example, derivatives of this compound have been explored for their potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The safety and environmental impact of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde are also important considerations. Rigorous safety assessments are conducted to ensure that its use does not pose significant risks to human health or the environment. These assessments include evaluations of toxicity, mutagenicity, and ecotoxicity, among other parameters. Compliance with regulatory guidelines is essential for its safe handling and application in various industries.

In conclusion, 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806059-61-9) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it a valuable intermediate in the synthesis of biologically active molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemical research.